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Compound of Interest

2-Chloro-N-methoxy-N-
Compound Name:
methylacetamide

cat. No.: B1631021

An In-depth Technical Guide to the Safety and Handling of 2-Chloro-N-methoxy-N-
methylacetamide

This document provides comprehensive safety and handling information for 2-Chloro-N-
methoxy-N-methylacetamide (CAS No: 67442-07-3), intended for researchers, scientists, and
professionals in drug development and other laboratory settings. The following sections detail
the substance's properties, hazards, and the necessary precautions for its safe use.

Chemical and Physical Properties

2-Chloro-N-methoxy-N-methylacetamide is an organic halogenated compound that appears
as a colorless to light orange solid or viscous liquid at room temperature.[1][2] It is a Weinreb
amide derivative of acetic acid used in synthetic chemistry, particularly in the preparation of
bioactive molecules.[1][3]

Table 1: Physical and Chemical Properties of 2-Chloro-N-methoxy-N-methylacetamide
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Property Value Source(s)
CAS Number 67442-07-3 [2][3][41[5][6]
Molecular Formula C4H8CINO2 2115161171
Molecular Weight 137.56 g/mol [21[31[51[6][7]
Appearance Light orange solid [2]

Melting Point 39-41°C [2][3]

Boiling Point 94 -95°C [2]

Flash Point 104 °C (219.2 °F) - closed cup [2][3]
Storage Temperature 2-8°C [2][3][5]
Purity 97-98% [31[41[8]

Hazard Identification and GHS Classification

This substance is classified as hazardous and requires careful handling. The primary hazards

are associated with acute toxicity through oral, dermal, and inhalation routes, as well as

irritation to the skin, eyes, and respiratory system.[1][4][5][7]

Table 2: GHS Hazard Classification for 2-Chloro-N-methoxy-N-methylacetamide
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Hazard Class Category Hazard Statement
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed
o H312: Harmful in contact with

Acute Toxicity, Dermal Category 4 )

skin
Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled
Skin Irritation Category 2 H315: Causes skin irritation

o H319: Causes serious eye

Eye Irritation Category 2 o

irritation
Specific Target Organ Toxicity Category 3 (Respiratory H335: May cause respiratory
(Single Exposure) System) irritation

Source:[1][2][4][5][7]

Signal Word:Warning[1][2][3]

Key Precautionary Statements:

P261: Avoid breathing dust, fume, gas, mist, vapors, or spray.[1][2][8]

e P264: Wash skin thoroughly after handling.[1][2][8]

e P271: Use only outdoors or in a well-ventilated area.[1][8]

o P280: Wear protective gloves, protective clothing, eye protection, and face protection.[2][5]

[8]

e P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel
unwell.[8]

e P302+P352: IF ON SKIN: Wash with plenty of soap and water.[1]

e P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.[1]
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o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[2]

e P405: Store locked up.[2]
e P501: Dispose of contents/container to an approved waste disposal plant.[8]

Safe Handling and Storage Protocols

Adherence to strict laboratory protocols is mandatory when handling this compound to
minimize exposure risk.

Standard Laboratory Handling Workflow

The following workflow outlines the necessary steps for safely handling 2-Chloro-N-methoxy-
N-methylacetamide in a laboratory setting.
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Preparation
- Review SDS
- Prepare work area (fume hood)
- Assemble all necessary equipment

;

Don Personal Protective Equipment (PPE)
- Safety Goggles / Face Shield
- Chemical-resistant Gloves
- Lab Coat / Protective Suit

Chemical Handling

- Work within a certified chemical fume hood
- Avoid dust/aerosol formation
- Use spark-proof tools if necessary

f not all material is used

Cleanup & Decontamination Storage
- Decontaminate work surfaces - Store in a tightly closed container
- Clean equipment - Keep in a dry, cool (2-8°C), well-ventilated place
- Wash hands thoroughly - Store locked up

Waste Disposal
- Collect waste in a suitable, labeled, closed container

- Dispose of as hazardous waste via licensed contractor

Click to download full resolution via product page

Caption: Standard Laboratory Handling Workflow for Hazardous Chemicals.

Detailed Handling Protocols

* Engineering Controls: Always handle this substance in a well-ventilated area, preferably
within a chemical fume hood, to minimize inhalation exposure.[2][5][9] Ensure that eyewash
stations and safety showers are readily accessible and in close proximity to the workstation.

[9]
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» Safe Handling Practices: Avoid contact with skin and eyes.[4][5] Prevent the formation of
dust and aerosols during handling.[2][5] Do not eat, drink, or smoke in areas where the
chemical is handled, stored, or used.[4][9] Wash hands and any exposed skin thoroughly
after handling and before breaks.[2][5][9]

o Fire and Explosion Prevention: While the material has a high flash point, keep it away from
heat, sparks, and open flames.[10][11][12][13] Use non-sparking tools if applicable.[10][11]
[12]

Storage Protocols

o Storage Conditions: Store in a tightly closed container in a dry, cool (recommended 2-8°C),
and well-ventilated place.[2][3][4][5]

e Incompatibilities: Keep away from strong oxidizing agents.[4]

e Security: The material should be stored locked up, accessible only to authorized personnel.
[21[91[14]

Exposure Controls and Personal Protective
Equipment (PPE)

Appropriate PPE is critical to prevent exposure. The type of protective equipment must be
selected based on the concentration and amount of the dangerous substance at the specific
workplace.[2]

Table 3: Recommended Personal Protective Equipment
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Protection Type Specification Source(s)

Wear tightly fitting safety
goggles or a face shield.
Eye/Face Protection Equipment should be [21[4][5][10]
approved under NIOSH (US)
or EN 166 (EU) standards.

Wear chemical-resistant
gloves (inspect before use)

Skin Protection and appropriate protective [2][4][5][10]
clothing or a complete suit to

prevent skin exposure.

For nuisance exposures, use a

type P95 (US) or P1 (EU)

particle respirator. For higher-

) ) level protection, use
Respiratory Protection [2][4]

OV/AG/P99 (US) or ABEK-P2

(EUV) respirator cartridges. All
equipment must be NIOSH or

CEN approved.

First-Aid and Emergency Procedures

Immediate and appropriate first aid is crucial in the event of an exposure. Always consult a
physician and show them the Safety Data Sheet (SDS) after any exposure.[2][5]

First-Aid Response Flowchart

This flowchart provides a systematic approach to first aid following an exposure incident.
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Identify Exposure Route

inhaled Skin Eyes ingested

Inhalation 5 e Conta Ingestion
- Move person to fresh air Remove contaminated '. o ediate Rinse 0 er for at le - Do NOT induce vomiting
- If not breathing, give artificial respiration ash o blenty of soap and water for at le Remove contact lenses if present/ea - Rinse mouth with water
- Keep comfortable for breathing (o e g - Never give anything by mouth to an unconscious person

Click to download full resolution via product page

Caption: First-Aid Response Flowchart for Chemical Exposure.

Fire-Fighting Measures

e Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[2][4][5]

» Specific Hazards: Thermal decomposition can release toxic and irritating gases, including
carbon oxides (CO, CO2), nitrogen oxides (NOx), and hydrogen chloride gas.[2][4]

e Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)
and full protective gear.[2][4][5]

Accidental Release Measures
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e Personal Precautions: Use personal protective equipment as outlined in Section 4.[2][5]
Ensure adequate ventilation and evacuate personnel to safe areas.[5] Avoid breathing dust
and vapors.[2][5]

e Environmental Precautions: Do not let the product enter drains or waterways.[2][5][14]

o Containment and Cleanup: For solids, sweep up and shovel the material into a suitable,
closed container for disposal without creating dust.[4][5] For liquids, absorb with an inert
material (e.g., sand, silica gel) and place in a container for disposal.[11]

Stability and Reactivity

e Chemical Stability: The substance is stable under normal, recommended storage conditions.

[21[4]
e Incompatible Materials: Avoid contact with strong oxidizing agents.[4]

e Hazardous Decomposition Products: Combustion produces carbon oxides, nitrogen oxides,
and hydrogen chloride gas.[2][4]

Toxicological and Ecological Information

» Toxicology: This compound is harmful if swallowed, inhaled, or in contact with skin.[3][4][5][7]
[8] It causes serious eye irritation, skin irritation, and may cause respiratory irritation.[1][2][9]
Prolonged or high-dose exposure could potentially lead to systemic effects, including
damage to the liver and kidneys.[1] The toxicological properties have not been fully
investigated.[4][11]

» Ecology: No specific ecological data is available. It is advised to prevent the substance from
entering the environment, drains, or water courses.[2][5][14]

Disposal Considerations

o Waste Treatment: Dispose of surplus and non-recyclable solutions through a licensed
disposal company.[5] Both the substance and its container must be disposed of as
hazardous waste.[4][8][9]
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Contaminated Packaging: Dispose of contaminated packaging as unused product in
accordance with local regulations.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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